Cas no 926206-03-3 (Benzenemethanamine, 3-methoxy-4-(3-pyridinylmethoxy)-)

• Product Name: Benzenemethanamine, 3-methoxy-4-(3-pyridinylmethoxy)-
• CAS No: 926206-03-3
• MF: C₁₄H₁₆N₂O₂
• MW: 244.289043426514
• CID: 5235629
• Update Time: 2025-05-30

Benzenemethanamine, 3-methoxy-4-(3-pyridinylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 3-methoxy-4-(3-pyridinylmethoxy)-

• Inchi： 1S/C14H16N2O2/c1-17-14-7-11(8-15)4-5-13(14)18-10-12-3-2-6-16-9-12/h2-7,9H,8,10,15H2,1H3
• InChI Key： OMVOAXGBXKXNGM-UHFFFAOYSA-N
• SMILES： C1(CN)=CC=C(OCC2=CC=CN=C2)C(OC)=C1

Additional information on Benzenemethanamine, 3-methoxy-4-(3-pyridinylmethoxy)-

Research Brief on Benzenemethanamine, 3-methoxy-4-(3-pyridinylmethoxy)- (CAS: 926206-03-3)

Benzenemethanamine, 3-methoxy-4-(3-pyridinylmethoxy)- (CAS: 926206-03-3) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of recent studies due to its potential therapeutic applications. The presence of both methoxy and pyridinylmethoxy groups in its structure suggests possible interactions with biological targets, making it a promising candidate for drug development.

Recent research has focused on elucidating the pharmacological properties of this compound. Studies indicate that it may exhibit activity as a modulator of specific neurotransmitter systems, particularly those involving monoamine signaling pathways. The compound's ability to cross the blood-brain barrier has also been investigated, with preliminary results suggesting favorable pharmacokinetic properties. These findings position it as a potential lead compound for the treatment of neurological and psychiatric disorders.

In vitro and in vivo studies have provided insights into the compound's mechanism of action. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking simulations to characterize its binding affinity with target proteins. These studies have revealed that the compound interacts with high specificity to certain receptor subtypes, which may underlie its observed biological effects. Additionally, structure-activity relationship (SAR) studies have been conducted to optimize its efficacy and selectivity.

The synthesis of Benzenemethanamine, 3-methoxy-4-(3-pyridinylmethoxy)- has been refined to improve yield and purity. Recent publications describe novel synthetic routes that employ greener chemistry principles, reducing the use of hazardous reagents and minimizing waste generation. These advancements not only enhance the compound's accessibility for research but also align with the growing emphasis on sustainable pharmaceutical manufacturing practices.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as metabolic stability, potential off-target effects, and formulation optimization are currently under investigation. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these challenges and advance the compound through preclinical development stages.

In conclusion, Benzenemethanamine, 3-methoxy-4-(3-pyridinylmethoxy)- represents an exciting area of research in chemical biology and drug discovery. Its unique structural properties and promising pharmacological profile warrant further investigation. Future studies should focus on comprehensive toxicological assessments and proof-of-concept clinical trials to fully evaluate its therapeutic potential. The continued exploration of this compound may contribute valuable insights to the development of novel treatments for complex medical conditions.